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Introduction
Fenfluramine, a repurposed anti-obesity medication, has demonstrated significant efficacy in

treating seizures associated with severe, treatment-resistant epilepsies such as Dravet

syndrome and Lennox-Gastaut syndrome.[1][2] As a racemic mixture, fenfluramine is

composed of two enantiomers: levofenfluramine (l-fenfluramine) and dextrofenfluramine (d-

fenfluramine). The clinical effects of racemic fenfluramine are a result of the combined actions

of these enantiomers and their primary active metabolites, l-norfenfluramine and d-

norfenfluramine.[3] This guide provides a detailed comparison of the antiseizure efficacy of

levofenfluramine versus racemic fenfluramine, supported by preclinical experimental data, to

inform future drug development and clinical application.

Mechanism of Action: A Dual Approach
The antiseizure properties of fenfluramine are not attributed to a single mechanism but rather a

multimodal action on neural pathways. The primary mechanisms are believed to involve the

serotonergic system and sigma-1 (σ1) receptors, which work together to restore the balance

between excitatory and inhibitory neurotransmission.[4][5][6]

Fenfluramine enhances serotonergic neurotransmission by inhibiting the reuptake of serotonin

and stimulating its release.[4][7] This increase in extracellular serotonin leads to the activation

of various serotonin receptors, with agonistic effects observed on 5-HT1D, 5-HT2A, 5-HT2B,
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and 5-HT2C receptors, which are implicated in its anticonvulsant effects.[7] Beyond its

serotonergic activity, fenfluramine is a potent positive modulator of the σ1 receptor, an action

that may contribute to its therapeutic benefits in seizure treatment.[8] This dual action is

thought to restore GABAergic tone by modulating calcium influx at glutamatergic synapses.[4]
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Fenfluramine's Dual Mechanism of Action.

Preclinical Efficacy: A Head-to-Head Comparison
Preclinical studies in rodent models provide a quantitative comparison of the antiseizure

potency and neurotoxicity of levofenfluramine, racemic fenfluramine, and their metabolites.

The Maximal Electroshock (MES) test and the audiogenic seizure model in DBA/2 mice are

standard protocols used to evaluate anticonvulsant activity.

Experimental Protocols
Maximal Electroshock (MES) Test: This test induces a generalized tonic-clonic seizure by

delivering a brief electrical stimulus through corneal or ear-clip electrodes. The test measures

the ability of a compound to prevent the tonic hindlimb extension phase of the seizure,

indicating efficacy against generalized seizures.

Audiogenic Seizure Model (DBA/2 mice): DBA/2 mice are genetically susceptible to sound-

induced (audiogenic) seizures. This model is used to assess the efficacy of compounds against

reflex seizures. The test measures the ability of a compound to suppress the different phases

of the seizure, including wild running, clonic seizures, and tonic seizures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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